Cas no 34577-40-7 (Benzeneethanol, a,a-diethyl-)

• Product Name: Benzeneethanol, a,a-diethyl-
• CAS No: 34577-40-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 317320
• PubChem ID: 118704
• Update Time: 2025-04-19

Benzeneethanol, a,a-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a,a-diethyl-
• 3-benzylpentan-3-ol
• alpha,alpha-Diethylphenethyl alcohol
• Benzeneethanol, alpha,alpha-diethyl-
• 327U45PG6Q
• DTXSID9067857
• .ALPHA.,.ALPHA.-DIETHYLBENZENEETHANOL
• UNII-327U45PG6Q
• Benzeneethanol, .alpha.,.alpha.-diethyl-
• Diaethylbenzylcarbinol
• 34577-40-7
• NS00029688
• EINECS 252-098-1
• SCHEMBL1825667
• 3-benzyl-3-pentanol

• Inchi： 1S/C12H18O/c1-3-12(13,4-2)10-11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3
• InChI Key： VXSLZYONEMVQRB-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.136
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 237.1°Cat760mmHg
• Flash Point: 104.2°C
• Refractive Index: 1.512